Cas no 51699-43-5 (1,3-Propanediol, 1-(3-methylphenyl)-)

• Product Name: 1,3-Propanediol, 1-(3-methylphenyl)-
• CAS No: 51699-43-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 361626
• PubChem ID: 16098743
• Update Time: 2025-04-19

1,3-Propanediol, 1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-methylphenyl)-
• 1-(3-methylphenyl)propane-1,3-diol
• (S)-1-(m-Tolyl)-1,3-propanediol
• SCHEMBL3196398
• 51699-43-5
• DTXSID60582655
• SY348539
• 2249964-34-7

• Inchi： 1S/C10H14O2/c1-8-3-2-4-9(7-8)10(12)5-6-11/h2-4,7,10-12H,5-6H2,1H3
• InChI Key： UZOYKBBAMVVEMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C)C=1)CCO

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes